Cas no 2228602-40-0 (O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine)

• Product Name: O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine
• CAS No: 2228602-40-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6369318
• PubChem ID: 165856449
• Update Time: 2025-05-20

O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine
• EN300-1754560
• O-{1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethyl}hydroxylamine
• 2228602-40-0

• Inchi： 1S/C8H14N4O/c1-6(13-9)8-5-12(11-10-8)4-7-2-3-7/h5-7H,2-4,9H2,1H3
• InChI Key： VLRUJKXWYGHOOL-UHFFFAOYSA-N
• SMILES： O(C(C)C1=CN(CC2CC2)N=N1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66Ų

Additional information on O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine

Research Brief on O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine (CAS: 2228602-40-0)

In recent years, the compound O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine (CAS: 2228602-40-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound features a cyclopropylmethyl group attached to a 1,2,3-triazole ring, which is further functionalized with a hydroxylamine moiety. This structural motif is of particular interest because of its potential to act as a pharmacophore in the design of enzyme inhibitors, particularly those targeting metalloenzymes such as histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). Recent studies have explored its role in modulating these enzymes, which are critical in diseases like cancer and neurodegenerative disorders.

One of the key advancements in the study of this compound is its synthetic accessibility. Researchers have developed efficient routes for its preparation, often leveraging click chemistry for the construction of the triazole ring. The cyclopropylmethyl group is introduced to enhance metabolic stability and improve pharmacokinetic properties. These synthetic strategies have been optimized to yield high purity and scalability, making the compound a viable candidate for further preclinical evaluation.

Biological evaluations have revealed promising activity profiles. For instance, in vitro assays demonstrate that O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine exhibits inhibitory effects against HDAC isoforms, with selectivity towards certain subtypes. This selectivity is crucial for minimizing off-target effects in therapeutic applications. Additionally, preliminary data suggest that the compound may also interact with other biological targets, such as nitric oxide synthase (NOS), indicating a broader pharmacological potential.

Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its bioavailability need further optimization. Researchers are exploring prodrug strategies and formulation approaches to address these issues. Moreover, detailed mechanistic studies are required to fully elucidate its mode of action and potential side effects.

In conclusion, O-{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethyl}hydroxylamine represents a promising scaffold in medicinal chemistry. Its unique structure and biological activity make it a valuable candidate for the development of novel therapeutics. Future research should focus on advancing its preclinical development, optimizing its pharmacological properties, and exploring its therapeutic potential in disease models.